Cas no 62398-28-1 (Cyclopropane, 1-butyl-1-isocyano-)

• Product Name: Cyclopropane, 1-butyl-1-isocyano-
• CAS No: 62398-28-1
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 446321
• PubChem ID: 71386806
• Update Time: 2025-04-19

Cyclopropane, 1-butyl-1-isocyano- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-butyl-1-isocyano-
• 1-butyl-1-isocyanocyclopropane
• 62398-28-1
• DTXSID10808958

• Inchi： 1S/C8H13N/c1-3-4-5-8(9-2)6-7-8/h3-7H2,1H3
• InChI Key： VLSGWHSJIWGEMV-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1(CCCC)CC1

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36